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Compound of Interest

Dimethyl cyclohexane-1,2-
Compound Name:
dicarboxylate

Cat. No. B7819439

Introduction

(1R,2R)-Dimethyl cyclohexane-1,2-dicarboxylate is a chiral organic compound belonging to
the family of diesters. Its rigid cyclohexane backbone and defined stereochemistry make it a
molecule of interest in stereoselective synthesis. This technical guide provides a detailed
overview of its properties, synthesis, and potential applications, with a focus on its role as a
chiral building block. It is important to note that while the physicochemical properties and
synthesis of its racemic and isomeric forms are documented, specific biological activity data for
the (1R,2R) enantiomer is notably absent in the current scientific literature.

Physicochemical Properties

The properties of (1R,2R)-Dimethyl cyclohexane-1,2-dicarboxylate are summarized in the
table below. It is important to note that some experimental data is for the racemic trans-isomer
or a mixture of isomers, as specific data for the enantiomerically pure compound is limited.
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Property Value Source/Comment
Molecular Formula C10H1604 [1112]
Molecular Weight 200.23 g/mol [1][2]
trans-dimethyl (1R,2R)-
IUPAC Name ) [3]
cyclohexane-1,2-dicarboxylate
Dimethyl trans-1,2-
cyclohexanedicarboxylate,
Synonyms ] [1]
(1R,2R)-Dimethyl 1,2-
cyclohexanedicarboxylate
CAS Number 140459-96-7
Appearance Colorless to yellowish liquid [4]
Boiling Point 111 °C at 5 mmHg Data for a mixture of isomers.
Density 1.12 g/cm3 Data for a mixture of isomers.
Soluble in organic solvents
Solubility such as ethers and alcohols; [4]
insoluble in water.
Not available for the diester.
The precursor, trans-1,2-
Melting Point Cyclohexanedicarboxylic acid,
has a melting point of 228-230
°C.[5]
Synthesis

The most common method for the synthesis of (1R,2R)-Dimethyl cyclohexane-1,2-

dicarboxylate is the Fischer esterification of its corresponding dicarboxylic acid, (1R,2R)-trans-

1,2-Cyclohexanedicarboxylic acid, using methanol in the presence of an acid catalyst.

Synthesis Workflow
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Step 1: Chiral Resolution

Chiral Resolving Agent

Racemic trans-1,2-Cyclohexanedicarboxylic Acid ((R)-1-phenylethylamine)

v v

Diastereomeric Salt Formation

Step 2: Fischer Esterification

A4
(1R,2R)-trans-1,2-Cyclohexanedicarboxylic Acid Methanol (Excess) Acid Catalyst (e.g., H2SO4)
\ 4
| Esterification Reaction
] (Reflux)
A

(1R,2R)-Dimethyl
cyclohexane-1,2-dicarboxylate

Work-up angyPurification

Extraction with Organic Solvent

A
Washing (e.g., with NaHCO3, brine)

A
Drying (e.g., with Na2SO4)

A4

Purification (e.g., Distillation)
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(1R,2R)-Dimethyl
cyclohexane-1,2-dicarboxylate

Chemical Modification
(e.g., reduction, amidation)

—

Metal Complexation

-

Asymmetric Reaction
(e.g., hydrogenation, C-C bond formation)

—

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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